Cas no 102169-82-4 (5-nitro-1H-Benzimidazol-7-amine)

• Product Name: 5-nitro-1H-Benzimidazol-7-amine
• CAS No: 102169-82-4
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• CID: 850853
• Update Time: 2025-04-19

5-nitro-1H-Benzimidazol-7-amine Chemical and Physical Properties

Names and Identifiers

• 5-nitro-1H-Benzimidazol-7-amine
• 1H-Benzimidazol-4-amine,6-nitro-(9CI)
• 1H-Benzimidazol-7-amine, 5-nitro-
• 5-nitro-1H-benzo[d]imidazol-7-amine
• 6-Nitro-1H-benzo[d]imidazol-4-amine

• Inchi： 1S/C7H6N4O2/c8-5-1-4(11(12)13)2-6-7(5)10-3-9-6/h1-3H,8H2,(H,9,10)
• InChI Key： RBEIMJLWILGYLD-UHFFFAOYSA-N
• SMILES： C1NC2=CC([N+]([O-])=O)=CC(N)=C2N=1

Computed Properties

• Exact Mass: 178.049075g/mol
• Monoisotopic Mass: 178.049075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 178.15g/mol
• XLogP3: 0.6
• Topological Polar Surface Area: 101Ų